Quintozene
Overview
Description
Quintozene, also known as Pentachloronitrobenzene (PCNB), is a pale yellow-to-white solid with a musty odor . It is used in various applications due to its properties .
Synthesis Analysis
The synthesis of this compound and its derivatives has attracted considerable attention due to their reactivity as intermediates in the synthesis of quinazoline analogues and their ring-expanded derivatives .
Molecular Structure Analysis
This compound has a molecular formula of C6Cl5NO2. Its average mass is 295.335 Da and its monoisotopic mass is 292.837158 Da .
Chemical Reactions Analysis
This compound is involved in various chemical reactions. For instance, it undergoes transformation to form quinazoline 3-oxides, which are valuable intermediates in the synthesis of benzodiazepine analogues and other polycyclic compounds of biological importance .
Physical And Chemical Properties Analysis
This compound is a solid with a melting point of 142-146°C. It is soluble in carbon disulfide, benzene, chloroform, ketones, and aromatic and chlorinated hydrocarbons, but is practically insoluble in water .
Scientific Research Applications
Toxicity and Environmental Impact
- Toxicity to Aquatic Life : Quintozene, a fungicide containing pentachloronitrobenzene (PCNB), was found to be toxic to the early life stages of the Japanese medaka (Oryzias latipes), causing mortality, reduced hatching success, and developmental abnormalities. This highlights the potential environmental risks of this compound exposure in aquatic ecosystems, particularly in watersheds impacted by golf courses (Metcalfe, Dillon, & Metcalfe, 2008).
Agricultural Applications and Residue Analysis
- Residue Determination in Agricultural Commodities : this compound has been used as a fungicide for controlling soilborne phytopathogenic fungi. However, its high residue levels led to its ban in some regions. Research has focused on developing methods for determining this compound residue in various crops, highlighting its widespread use and the necessity of monitoring residues in agricultural products (Ahn et al., 2015).
Health and Safety Concerns
- Contamination in Traditional Medicine : Studies have analyzed this compound and its hazardous impurity, hexachlorobenzene (HCB), in Panax notoginseng root, a traditional Chinese medicine. The research revealed the presence of this compound and HCB in significant quantities, raising concerns about the safety of such medicinal products and underscoring the need for robust methods to measure these contaminants (Geng et al., 2018).
Fungicide Effectiveness and Plant Protection
- **Control of Damping-off in Ginseng**: this compound has been evaluated for its effectiveness in controlling damping-off in ginseng seedlings caused by Rhizoctonia solani. The research found that application timing and formulation significantly impacted its efficacy. This study is important for understanding how to optimize this compound use for plant protection in agricultural settings (Reeleder & Capell, 2002).
Residue Analysis in Food Products
- Determination in Vegetables and Food Products : Research on this compound has included developing methods for its detection in vegetables and other food products, emphasizing the importance of monitoring its residues due to potential health risks. This research is crucial for ensuring food safety and consumer health (Yong-fu, 2011).
Bioremediation and Environmental Cleanup
- Bioremediation Potential : Studies have investigated the bioremediation potential of this compound-contaminated environments. For instance, the mycelia of Stropharia rugoso-annulata have been shown to effectively remove this compound and nickel from contaminated media, suggesting a potential ecological approach to mitigate this compound pollution (Xiao et al., 2016).
Mechanism of Action
Target of Action
Quintozene, also known as pentachloronitrobenzene (PCNB), is primarily used as a fungicide . Its primary targets are various fungi that cause diseases in crops such as cotton, rice, and seed grains .
Mode of Action
This compound acts through contact action and is an inhibitor of lipid peroxidation . It interacts with the fungal cells, disrupting their normal functions and leading to their death .
Biochemical Pathways
The biochemical pathways of this compound have been studied in various species including rats, goats, and chickens . The major routes of metabolism were found to be nearly the same across these species. The primary metabolic pathways involve the displacement of the nitro group by either the sulfhydryl group of reduced glutathione or an SH-containing amino acid or peptide, or a hydroxyl group to yield pentachlorophenol . Another significant pathway is the reduction of the nitro group to form N-pentachlorophenylhydroxylamine, pentachloroaniline, and conjugated pentachloroaniline .
Pharmacokinetics
This compound is absorbed through inhalation, the gastrointestinal tract, and dermal exposure . It is distributed and stored in the body, undergoes biotransformation, and is eliminated partly metabolized and partly unchanged .
Result of Action
The primary result of this compound’s action is the suppression of fungal growth, thereby preventing the onset of fungal diseases in crops . On a molecular level, this compound disrupts the normal functioning of fungal cells, leading to their death .
Action Environment
This compound is effective under various environmental conditions. It persists in soil with a half-life within the range of 4-10 months . Part of it is lost from the soil by volatilization . Biodegradation, mainly to pentachloroaniline, is an important route of conversion . This compound is soluble in carbon disulfide, benzene, chloroform, ketones, and aromatic and chlorinated hydrocarbons, but is practically insoluble in water . These properties influence the compound’s action, efficacy, and stability in the environment.
Safety and Hazards
Quintozene is harmful if swallowed, inhaled, or absorbed through the skin. It may cause irritation and can result in erythema, itching, edema, and formation of small vesicles. Skin sensitization may also occur . When heated to decomposition, it emits toxic fumes of chlorine, carbon monoxide, carbon dioxide, nitrogen oxides, hydrogen chloride gas, and phosgene .
properties
IUPAC Name |
1,2,3,4,5-pentachloro-6-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6Cl5NO2/c7-1-2(8)4(10)6(12(13)14)5(11)3(1)9 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LKPLKUMXSAEKID-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1(=C(C(=C(C(=C1Cl)Cl)Cl)Cl)Cl)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6Cl5NO2 | |
Record name | QUINTOZENE | |
Source | CAMEO Chemicals | |
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Record name | QUINTOZENE | |
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DSSTOX Substance ID |
DTXSID2021105 | |
Record name | Pentachloronitrobenzene | |
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Molecular Weight |
295.3 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Quintozene appears as crystalline pale yellow to white solid or powder with a musty moth ball odor. Insoluble in water and denser than water. Hence sinks in water., Pale yellow crystals with a musty odor; [HSDB] Solid; Colorless when pure, the technical product is pale yellow; [ICSC] Colorless needles; [Aldrich MSDS], PURE: COLOURLESS CRYSTALS WITH CHARACTERISTIC ODOUR. TECHNICAL: PALE YELLOW CRYSTALS WITH CHARACTERISTIC ODOUR., Crystalline pale yellow to white solid or powder with a musty moth ball odor. | |
Record name | QUINTOZENE | |
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Boiling Point |
622 °F at 760 mmHg (with some decomposition) (NTP, 1992), 328 °C at 760 mm Hg with some decomposition, 328 °C, 622 °F | |
Record name | QUINTOZENE | |
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Solubility |
less than 1 mg/mL at 72 °F (NTP, 1992), Practically insol in cold alc, Slightly soluble in alcohols; somewhat soluble in carbon disulfide, benzene, chloroform, Solubility in various solvents. [Table#3529], In water, 0.44 mg/L at 25 °C, Solubility in water, g/100ml at 20 °C: 0.00004 | |
Record name | QUINTOZENE | |
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Density |
1.718 at 77 °F (NTP, 1992) - Denser than water; will sink, 1.718 at 25 °C/4 °C, 1.7 g/cm³, Relative density of the vapour/air-mixture at 20 °C (air = 1): 1.00 | |
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Vapor Density |
10.2 (NTP, 1992) - Heavier than air; will sink (Relative to Air), Relative vapor density (air = 1): 10.2 | |
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Vapor Pressure |
0.013 mmHg at 77 °F (NTP, 1992), 0.00005 [mmHg], 5X10-5 mm Hg at 20 °C, Vapor pressure, Pa at 20 °C: 0.007, 0.013 mmHg | |
Record name | QUINTOZENE | |
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Impurities |
Hexachlorobenzene (HCB) and pentachlorobenzene (PCB) are manufacturing impurities in technical pentachloronitrobenzene (PCNB). During a special review in the 1980s of PCNB, /the EPA/ ... entered into an agreement with the manufacturers to reduce the amount of HCB in the technical grade PCNB to 0.5% by April 1983, and to 0.1% by April 1988 (47 FR 18177). ... In 1994, the /EPA/ ... sought to establish a maximum allowable level of HCB at 0.05% and 0.01% for PCB. Both registrants complied with the changes and subsequent formulations of PCNB contained HCB and PCB contamination levels at or below the new allowable limits., ... TECHNICAL PENTACHLORONITROBENZENE (PCNB) CONTAINS 1.8% HCB (HEXACHLOROBENZENE). ..., Technical grade pentachloronitrobenzene contains an avg of 97.8% PCNB ... 0.4% 2,3,4,5-tetrachloronitrobenzene, & less than 0.1% pentachlorobenzene., Pentachloronitrobenzene pesticide contains hexachlorobenzene as an impurity at concentrations of <0.05%. | |
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Color/Form |
Pale yellow crystals, Colorless needles, Fine needles from alcohol, platelets from carbon disulfide, Cream crystals | |
CAS RN |
82-68-8 | |
Record name | QUINTOZENE | |
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URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1749 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | QUINTOZENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0745 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | PENTACHLORONITROBENZENE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/716 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
Melting Point |
295 °F (NTP, 1992), 144 °C, Pale yellow crystals. 99% pure. MP: 142-145 °C /Technical grade/, 146 °C, 295 °F | |
Record name | QUINTOZENE | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/16070 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
Explanation | CAMEO Chemicals and all other CAMEO products are available at no charge to those organizations and individuals (recipients) responsible for the safe handling of chemicals. However, some of the chemical data itself is subject to the copyright restrictions of the companies or organizations that provided the data. | |
Record name | PENTACHLORONITROBENZENE | |
Source | Hazardous Substances Data Bank (HSDB) | |
URL | https://pubchem.ncbi.nlm.nih.gov/source/hsdb/1749 | |
Description | The Hazardous Substances Data Bank (HSDB) is a toxicology database that focuses on the toxicology of potentially hazardous chemicals. It provides information on human exposure, industrial hygiene, emergency handling procedures, environmental fate, regulatory requirements, nanomaterials, and related areas. The information in HSDB has been assessed by a Scientific Review Panel. | |
Record name | QUINTOZENE | |
Source | ILO-WHO International Chemical Safety Cards (ICSCs) | |
URL | https://www.ilo.org/dyn/icsc/showcard.display?p_version=2&p_card_id=0745 | |
Description | The International Chemical Safety Cards (ICSCs) are data sheets intended to provide essential safety and health information on chemicals in a clear and concise way. The primary aim of the Cards is to promote the safe use of chemicals in the workplace. | |
Explanation | Creative Commons CC BY 4.0 | |
Record name | PENTACHLORONITROBENZENE | |
Source | Occupational Safety and Health Administration (OSHA) | |
URL | https://www.osha.gov/chemicaldata/716 | |
Description | The OSHA Occupational Chemical Database contains over 800 entries with information such as physical properties, exposure guidelines, etc. | |
Explanation | Materials created by the federal government are generally part of the public domain and may be used, reproduced and distributed without permission. Therefore, content on this website which is in the public domain may be used without the prior permission of the U.S. Department of Labor (DOL). Warning: Some content - including both images and text - may be the copyrighted property of others and used by the DOL under a license. | |
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Retrosynthesis Analysis
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.